Cas no 227750-61-0 (1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride)

1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride structure
227750-61-0 structure
Product Name:1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride
CAS No:227750-61-0
MF:C14H24ClNO2
MW:273.79886341095
CID:2836753
PubChem ID:10061864
Update Time:2025-04-21

1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-[[2-(2,6-dimethylphenoxy)ethyl]amino]-, hydrochloride
    • 227750-61-0
    • DTXSID70435022
    • SCHEMBL3397103
    • Inchi: 1S/C14H23NO2.ClH/c1-4-13(10-16)15-8-9-17-14-11(2)6-5-7-12(14)3;/h5-7,13,15-16H,4,8-10H2,1-3H3;1H
    • InChI Key: YTSAWQNDQOCANV-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C(C)=CC=CC=1C)CCNC(CO)CC

Computed Properties

  • Exact Mass: 273.1495567Da
  • Monoisotopic Mass: 273.1495567Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
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